Cas no 2171414-89-2 (2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocycloheptane-1-carboxylic acid)

• Product Name: 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocycloheptane-1-carboxylic acid
• CAS No: 2171414-89-2
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5766451
• PubChem ID: 165810227
• Update Time: 2025-05-28

2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocycloheptane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]cycloheptane-1-carboxylic acid
• 2171414-89-2
• EN300-1511437
• 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocycloheptane-1-carboxylic acid

• Inchi： 1S/C28H34N2O5/c1-2-10-25(26(31)29-24-16-5-3-4-15-22(24)27(32)33)30-28(34)35-17-23-20-13-8-6-11-18(20)19-12-7-9-14-21(19)23/h6-9,11-14,22-25H,2-5,10,15-17H2,1H3,(H,29,31)(H,30,34)(H,32,33)/t22?,24?,25-/m1/s1
• InChI Key： XEDNJQRCNWKDGG-PUOLSWATSA-N
• SMILES： OC(C1CCCCCC1NC([C@@H](CCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 105Ų

Additional information on 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocycloheptane-1-carboxylic acid

Comprehensive Analysis of 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocycloheptane-1-carboxylic acid (CAS No. 2171414-89-2)

2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocycloheptane-1-carboxylic acid (CAS No. 2171414-89-2) is a specialized peptide derivative widely utilized in pharmaceutical research and bioconjugation chemistry. This compound features a unique cycloheptane backbone coupled with an Fmoc-protected amino group, making it invaluable for solid-phase peptide synthesis (SPPS). Researchers are increasingly exploring its applications in drug discovery, particularly for targeted therapeutics and biomarker development.

The growing interest in CAS No. 2171414-89-2 aligns with trends in precision medicine and peptide-based drug design. A common question in scientific forums is: "How does the Fmoc group enhance the stability of peptide intermediates?" The answer lies in its role as a temporary protecting group, which prevents unwanted side reactions during synthesis. This property is critical for developing high-purity peptides, a hot topic in biopharmaceutical manufacturing.

From a structural perspective, the cycloheptane ring in this compound offers conformational flexibility, a feature often searched in relation to macrocyclic drug candidates. Recent studies highlight its potential in GPCR-targeted therapies, addressing frequent queries like "What are the advantages of non-standard amino acids in peptide drugs?" The R-configuration at the chiral center further ensures stereochemical precision, a key factor in enantioselective synthesis.

In proteomics research, this compound’s carboxylic acid moiety enables efficient crosslinking reactions, often discussed in the context of antibody-drug conjugates (ADCs). Laboratories frequently search for CAS 2171414-89-2 solubility data or storage conditions, reflecting practical concerns in reagent handling. Optimal results are achieved when stored at -20°C under inert atmosphere, as the Fmoc group is sensitive to deprotection via piperidine.

The compound’s relevance extends to chemical biology, where its bifunctional reactivity supports probe design for enzyme inhibition studies. A trending search term – "peptide cyclization strategies using cycloheptane scaffolds" – underscores its utility in conformationally constrained analogs. This aligns with industry demands for metabolically stable therapeutics, particularly in oncology and neurology pipelines.

Quality control protocols for 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocycloheptane-1-carboxylic acid typically involve HPLC purity analysis and mass spectrometry verification, addressing the prevalent question: "How to validate chiral purity of Fmoc-amino acid derivatives?" These procedures are essential given the compound’s role in GMP-compliant peptide production, a sector experiencing 12% annual growth according to recent market analyses.